Cas no 301176-20-5 (2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 301176-20-5
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5762652
• PubChem ID: 1153453
• Update Time: 2025-05-20

2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_476207
• N-(5-(4-methylbenzyl)thiazol-2-yl)-2-(o-tolyloxy)acetamide
• 2-(2-methylphenoxy)-N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]acetamide
• 301176-20-5
• SR-01000483186-1
• N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]-2-(2-methylphenoxy)acetamide
• F0344-1188
• AKOS000649505
• SR-01000483186
• STK952454
• 2-(2-METHYLPHENOXY)-N-{5-[(4-METHYLPHENYL)METHYL]-1,3-THIAZOL-2-YL}ACETAMIDE
• Acetamide, 2-(2-methylphenoxy)-N-[5-[(4-methylphenyl)methyl]-2-thiazolyl]-
• 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

• Inchi： 1S/C20H20N2O2S/c1-14-7-9-16(10-8-14)11-17-12-21-20(25-17)22-19(23)13-24-18-6-4-3-5-15(18)2/h3-10,12H,11,13H2,1-2H3,(H,21,22,23)
• InChI Key： IFTHGSGHJXXUBI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC(C)=CC=1)NC(COC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• pka: 7.88±0.50(Predicted)

Additional information on 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

Introduction to Compound CAS No 301176-20-5: 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

The compound with CAS No 301176-20-5, known as 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazole ring and aromatic substituents, making it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

Recent studies have highlighted the bioactivity of this compound, particularly its antimicrobial properties and potential as a modulator of cellular signaling pathways. The presence of the thiazole moiety is known to confer unique electronic properties, which can enhance the molecule's ability to interact with biological targets. Additionally, the substituted phenyl groups contribute to the compound's stability and solubility, making it a promising candidate for drug development.

One of the most intriguing aspects of this compound is its ability to act as a selective inhibitor of certain enzymes, which has been demonstrated in vitro studies. Researchers have reported that 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide exhibits potent activity against specific kinases, suggesting its potential role in the treatment of diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These developments have made the compound more accessible for preclinical testing and subsequent clinical trials.

In terms of structural analysis, the compound's molecular weight and logP value are critical parameters that influence its pharmacokinetic profile. Studies have shown that the compound has an optimal balance between lipophilicity and hydrophilicity, which enhances its ability to cross biological membranes and reach target sites effectively.

Furthermore, computational modeling techniques such as molecular docking have been employed to predict the binding affinity of this compound to various protein targets. These simulations provide valuable insights into the molecular interactions that govern its bioactivity, paving the way for rational drug design.

The application of this compound extends beyond pharmacology; it has also shown promise in materials science as a component in advanced polymer systems. Its ability to form stable complexes with metal ions makes it a viable candidate for developing novel materials with tailored properties.

In conclusion, CAS No 301176-20-5, or 2-(2-methylphenoxy)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry and biology.